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Introduction
Org 25935, also known as SCH 900435, is a potent and selective inhibitor of the glycine

transporter 1 (GlyT-1).[1][2] By blocking the reuptake of glycine into presynaptic nerve terminals

and glial cells, Org 25935 effectively increases the concentration of glycine in the synaptic cleft.

This elevation of extracellular glycine enhances the activity of N-methyl-D-aspartate (NMDA)

receptors, where glycine acts as a mandatory co-agonist.[3][4][5] This mechanism of action has

led to the investigation of Org 25935 for its potential therapeutic effects in conditions

associated with NMDA receptor hypofunction, such as schizophrenia, as well as for its

analgesic and anticonvulsant properties.[1]

These application notes provide detailed protocols for the preparation of Org 25935 solutions

for use in cell culture experiments, guidelines for determining appropriate working

concentrations, and a summary of its mechanism of action.

Data Presentation
Quantitative data on the effects of Org 25935 in cell-based assays such as cytotoxicity or

proliferation assays are not readily available in the public scientific literature. The majority of

published studies focus on in vivo animal models and clinical trials. However, the following

table summarizes the known inhibitory concentration against its molecular target and
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concentrations used in preclinical research, which can serve as a reference for designing in

vitro experiments.

Parameter Value Species/System Reference

IC50 (GlyT-1) 100 nM Not Specified --INVALID-LINK--

In Vivo Microdialysis

Concentration
100 µM (perfusion)

Rat (Nucleus

Accumbens)
--INVALID-LINK--

Note: The IC50 value refers to the concentration of Org 25935 required to inhibit 50% of the

GlyT-1 transporter activity. This is not a cell viability or proliferation IC50. The in vivo

concentration is provided for context but will likely be significantly higher than effective

concentrations in cell culture due to the direct application in an in vitro system. Researchers

should perform dose-response experiments to determine the optimal concentration for their

specific cell line and assay.

Experimental Protocols
Preparation of Org 25935 Stock Solution
Materials:

Org 25935 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses, when handling Org 25935 and DMSO.
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Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of Org 25935 powder.

Dissolution: Dissolve the weighed Org 25935 powder in sterile DMSO to achieve a high-

concentration stock solution, for example, 10 mM. Ensure the powder is completely

dissolved by vortexing. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution aliquots

at -20°C or -80°C for long-term storage. Under these conditions, the solution should be

stable for at least 6 months.

Preparation of Working Solutions for Cell Treatment
Materials:

Org 25935 stock solution (e.g., 10 mM in DMSO)

Sterile cell culture medium appropriate for the cell line being used

Sterile conical tubes or microcentrifuge tubes

Protocol:

Thawing: Thaw a single aliquot of the Org 25935 stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to achieve

the desired final concentrations for your experiment. It is recommended to perform a dose-

response curve to determine the optimal concentration. A suggested starting range for a

dose-response experiment could be from 1 nM to 10 µM.

Final DMSO Concentration:Crucially, ensure that the final concentration of DMSO in the cell

culture medium does not exceed 0.5%, and ideally is kept below 0.1%, to avoid solvent-

induced cytotoxicity.[6] A vehicle control (cell culture medium with the same final

concentration of DMSO as the highest concentration of Org 25935 used) must be included in

all experiments.
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Application to Cells: Replace the existing medium in your cell culture plates with the freshly

prepared medium containing the desired concentrations of Org 25935 or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO2).

Cell Viability/Cytotoxicity Assay (Example using MTT)
This protocol provides a general framework for assessing the effect of Org 25935 on cell

viability. The optimal cell seeding density and incubation times should be determined

empirically for each cell line.

Materials:

Cells of interest

96-well cell culture plates

Org 25935 working solutions

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

sterile PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Microplate reader

Protocol:

Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow

them to adhere and grow for 24 hours.

Treatment: Remove the culture medium and add 100 µL of the prepared Org 25935 working

solutions (including a vehicle control and a no-treatment control) to the respective wells.

Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).
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MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and

incubate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to

each well. Mix gently on a plate shaker to dissolve the formazan crystals.

Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate

reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the results as a dose-response curve to determine the IC50 value, if

applicable.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Mechanism of action of Org 25935.
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Caption: Workflow for cell culture experiments with Org 25935.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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